![molecular formula C7H18BF4N B1589854 Triethylmethylammonium Tetrafluoroborate CAS No. 69444-47-9](/img/structure/B1589854.png)
Triethylmethylammonium Tetrafluoroborate
Overview
Description
Triethylmethylammonium tetrafluoroborate (TEMATF) is a quaternary ammonium salt with a wide range of applications in scientific research. It is a non-volatile, water-soluble compound that can be used in a variety of laboratory experiments, including biochemical, physiological, and chemical studies. TEMATF is also used as a catalyst in organic synthesis, as it can facilitate the reaction of organic compounds.
Scientific Research Applications
Electrolytic Properties in EDLCs
- Enhancing Capacitance in EDLCs : TEMABF4, when used as an electrolyte, can improve the performance of electric double-layer capacitors. Nambu et al. (2013) found that TEMABF4 in fluoroethylene carbonate increased the gravimetric capacitance of coin cells, indicating its potential in energy storage applications (Nambu et al., 2013).
- Solvent Impact on Double Layer Capacitors : Arulepp et al. (2004) studied the influence of various solvents on the characteristics of double layer capacitors using 1.0 M TEMABF4 solutions. Their research highlights how the choice of solvent affects the capacitor's energy density and power density (Arulepp et al., 2004).
Electrochemical Stability
- Optimizing Electrolyte Properties : Ding et al. (2004) conducted systematic measurements on γ-butyrolactone-acetonitrile solutions of TEMABF4, aiming to optimize its use as an electrolyte in double-layer capacitors. Their findings correlate the properties of the electrolytes with the performance of the capacitors (Ding et al., 2004).
- Conductivity and Temperature Dependence : Jänes and Lust (2005) evaluated the specific conductivity of TEMABF4 solutions in various non-aqueous solvent systems, establishing a relationship with the temperature and electrochemical data (Jänes & Lust, 2005).
Catalytic and Chemical Reactions
- Palladium-Catalyzed Cross Coupling : Reeves et al. (2010) discovered that aryltrimethylammonium triflates and tetrafluoroborates are highly reactive in Pd-catalyzed cross coupling with aryl Grignard reagents, indicating their usefulness in organic synthesis (Reeves et al., 2010).
Multiferroic Properties
- Potential in Multiferroics : Cai et al. (2012) studied triethylmethylammonium tetrabromoferrate(III), a compound related to TEMABF4, and found strong magnetodielectric coupling, suggesting its use in molecule-based multiferroics (Cai et al., 2012).
Mechanism of Action
As for the action environment, Triethylmethylammonium Tetrafluoroborate is stable under normal temperatures and pressures . It should be stored in a sealed container in a cool, dry place, away from oxidizers and sources of ignition . Its high solubility means it could potentially be irritating to the skin, eyes, and respiratory tract . During handling and use, appropriate safety measures should be taken, such as wearing protective gloves, goggles, and masks, and ensuring good ventilation .
properties
IUPAC Name |
triethyl(methyl)azanium;tetrafluoroborate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H18N.BF4/c1-5-8(4,6-2)7-3;2-1(3,4)5/h5-7H2,1-4H3;/q+1;-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHZMHURLSZDGTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CC[N+](C)(CC)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18BF4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60471712 | |
Record name | Triethylmethylammonium Tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60471712 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
69444-47-9 | |
Record name | Ethanaminium, N,N-diethyl-N-methyl-, tetrafluoroborate(1-) (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=69444-47-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanaminium, N,N-diethyl-N-methyl-, tetrafluoroborate(1-) (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069444479 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanaminium, N,N-diethyl-N-methyl-, tetrafluoroborate(1-) (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Triethylmethylammonium Tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60471712 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Triethylmethylammonium Tetrafluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.110.210 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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